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Compound of Interest

Compound Name: Apafant-d8

CAS No.: 1185101-22-7

Cat. No.: B564520

Get Quote

Core Distinction: Pharmacological Agent vs. Analytical Reference Standard

Executive Summary
This technical guide delineates the structural, functional, and experimental distinctions between

WEB 2086 (Apafant) and its stable isotope-labeled analog, Apafant-d8. While WEB 2086 is a

potent Platelet-Activating Factor (PAF) receptor antagonist used to interrogate inflammatory

signaling pathways, Apafant-d8 serves a strictly analytical role. It functions as an Internal

Standard (IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing a

self-validating reference to correct for matrix effects, ionization suppression, and extraction

variability during the quantification of WEB 2086 in biological matrices.

Chemical & Physical Characterization[1][2][3][4]
The fundamental difference lies in the isotopic composition. Apafant-d8 is the deuterated

isotopologue of WEB 2086. This modification alters the mass-to-charge ratio (

) without significantly perturbing the physicochemical properties that dictate chromatographic
retention (lipophilicity, pKa).
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Structural Comparison
Feature WEB 2086 (Unlabeled) Apafant-d8 (Deuterated)

CAS Number 105219-56-5 N/A (Varies by synthesis batch)

Molecular Formula

Molar Mass ~455.96 g/mol ~464.01 g/mol

Primary Application
PAF Receptor Antagonist

(Pharmacology)

Internal Standard (Quantitative

Analysis)

Isotopic Shift
Base Mass (

)

Da Shift (

)

Technical Insight: The substitution of 8 hydrogen atoms with deuterium (typically on the

morpholine ring or stable methyl groups) creates a mass shift of +8 Daltons. This shift is

sufficient to prevent "cross-talk" in the Mass Spectrometer—meaning the natural isotopic

envelope of the unlabeled drug (M+1, M+2) does not overlap with the signal of the d8 standard.

The Mechanistic Role of WEB 2086 (Apafant)
Context: Research into inflammation, bronchoconstriction, and leukemia differentiation.

WEB 2086 is a thienotriazolodiazepine that acts as a competitive, specific antagonist at the

PAF receptor (PAFR). PAF is a potent phospholipid mediator that triggers a G-protein coupled

cascade, leading to intracellular calcium mobilization and inflammation.

Signaling Pathway & Inhibition
By occupying the PAFR, WEB 2086 prevents the hydrolysis of Phosphatidylinositol 4,5-

bisphosphate (

) into

and

, thereby halting the inflammatory cascade.
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Figure 1: Mechanism of Action. WEB 2086 competitively antagonizes the PAF receptor,

blocking the downstream calcium mobilization and inflammatory response.

Analytical Utility of Apafant-d8
Context: Pharmacokinetic (PK) studies and Therapeutic Drug Monitoring (TDM).
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In LC-MS/MS analysis, biological fluids (plasma, serum) contain thousands of interfering

compounds. These matrix components can compete for ionization energy in the source

(Electrospray Ionization - ESI), causing the signal of WEB 2086 to fluctuate unpredictably.

Why Apafant-d8 is Mandatory
An external standard cannot correct for these fluctuations because it is not present in the

sample during processing. Apafant-d8 acts as the ideal Internal Standard because:

Co-Elution: Being chemically identical, it elutes from the HPLC column at virtually the same

retention time as WEB 2086.

Identical Ionization: It experiences the exact same matrix suppression or enhancement as

the analyte at that specific moment.

Mass Differentiation: The Mass Spectrometer can distinguish them solely by the

difference (

vs

).

The Self-Validating Logic:

Since

and

are affected equally by the matrix, the ratio remains constant, yielding accurate quantification.

Experimental Protocol: LC-MS/MS Quantification
Objective: Quantify WEB 2086 in Rat Plasma using Apafant-d8.

Reagents & Preparation
Analyte Stock: WEB 2086 (1 mg/mL in DMSO).

IS Stock: Apafant-d8 (100 µg/mL in Methanol).
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Working IS Solution: Dilute Apafant-d8 to 500 ng/mL in Acetonitrile (Precipitating Agent).

Step-by-Step Workflow
This protocol utilizes Protein Precipitation (PPT), a high-throughput extraction method favored

for its speed and compatibility with hydrophobic drugs like WEB 2086.

Sample Aliquoting: Transfer 50 µL of plasma (sample, standard, or QC) into a 1.5 mL

centrifuge tube.

Internal Standard Addition (Critical Step): Add 150 µL of Working IS Solution (Acetonitrile

containing Apafant-d8) to every tube.

Mechanism:[1][2] The acetonitrile denatures plasma proteins, causing them to precipitate,

while simultaneously spiking the sample with the d8 standard.

Vortex & Centrifuge: Vortex vigorously for 30s. Centrifuge at 13,000 rpm for 10 mins at 4°C.

Supernatant Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial.

Injection: Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 3 minutes.

Detection (MRM Mode):

WEB 2086:

(Quantifier)

Apafant-d8:
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(Quantifier)

Note: Transitions assume protonated parent

. Fragment ions usually correspond to the loss of the morpholine/linker moiety.
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Figure 2: Analytical Workflow. Apafant-d8 is introduced early in the protocol to track extraction

efficiency and ionization matrix effects throughout the entire process.

Comparative Data Summary
Parameter WEB 2086 Apafant-d8

Role Target Analyte Internal Reference

Retention Time (RT) ~2.45 min
~2.44 min (slight deuterium

effect possible)

Precursor Ion (ESI+) 456.1 464.1

Matrix Effect Susceptibility High (Variable) High (Identical to Analyte)

Quantification Method Calculated via Ratio Constant (Denominator)
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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